Cas no 2201-23-2 (1-Phenyl-1-cyclohexanecarbonitrile)

1-Phenyl-1-cyclohexanecarbonitrile Properties

Names and Identifiers

• 1-Phenylcyclohexanecarbonitrile
• 1-Phenylcyclohexane-1-carbonitrile
• 1-Phenyl-1-cyclohexanecarbonitrile
• 1-cyano-1-phenylcyclohexane
• 1-Phenyl-cyclohexancarbonitril
• 1-phenyl-cyclohexanecarbonitrile
• Cyclohexanecarbonitrile,1-phenyl
• NSC106872
• EINECS 218-608-1
• FT-0607660
• NSC 106872
• V10155
• AKOS000269784
• 1-phenyl-1-cyclohexane-carbonitrile
• NS00027023
• cyanophenylcyclohexane
• MFCD00021281
• SCHEMBL181145
• Cyclohexanecarbonitrile, 1-phenyl-
• UNII-A7PJG8E4XS
• P2253
• AM20030366
• CS-0207495
• AUXIEQKHXAYAHG-UHFFFAOYSA-N
• CAA20123
• DS-18285
• NSC-106872
• A7PJG8E4XS
• 2201-23-2
• 1-Phenylcyclohexane carbonitrile
• BB 0219778
• DTXSID70176448
• DTXCID9098939
• DB-013033
• 1-Cyano-1-phenylcyclohexane
• 1-phenylcyclohexane-1-carbonitrile
• +Expand

• MDL： MFCD00021281
• InChIKey： AUXIEQKHXAYAHG-UHFFFAOYSA-N
• Inchi： 1S/C13H15N/c14-11-13(9-5-2-6-10-13)12-7-3-1-4-8-12/h1,3-4,7-8H,2,5-6,9-10H2
• SMILES： C1=CC=C(C=C1)C2(CCCCC2)C#N

Computed Properties

• Exact Mass: 185.12000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 185.120449483g/mol
• Heavy Atom Count: 14
• Complexity: 223
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• LogP: 3.41208
• PSA: 23.79000
• Refractive Index: 1.5332-1.5352
• Boiling Point: 141°C/7mmHg(lit.)
• Color/Form: Colorless or light brown transparent liquid
• Solubility: Not determined
• Density: 1.01

1-Phenyl-1-cyclohexanecarbonitrile Security Information

• Symbol: GHS06
• Safety Term：S26;S36/37/39
• Safety Instruction： 36/37/39-26
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 3276 6.1/PG III
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Prompt：dangerous
• PackingGroup：III
• Risk Phrases： R20/21/22;R36/37/38
• HazardClass：6.1

1-Phenyl-1-cyclohexanecarbonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides